3-isopropyl-3H-benzotriazole-5-carboxylic acid

• CAS No.: 467235-05-8
• Molecular Formula: C10H11N3O2
• Molecular Weight: 205.21 g/mol
• IUPAC Name: 3-propan-2-ylbenzotriazole-5-carboxylic acid
• InChI: InChI=1S/C10H11N3O2/c1-6(2)13-9-5-7(10(14)15)3-4-8(9)11-12-13/h3-6H,1-2H3,(H,14,15)
• InChI Key: SCPIIACVIRPBIK-UHFFFAOYSA-N
• SMILES: CC(C)N1C2=C(C=CC(=C2)C(=O)O)N=N1

Description

3-isopropyl-3H-benzotriazole-5-carboxylic acid is a useful research compound. Its molecular formula is C10H11N3O2 and its molecular weight is 205.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a stirred, cold (0° C.) mixture of 4-amino-3-isopropylamino-benzoic acid (11 g) in 120 mL of 6 N hydrochloric acid was added drop-wise a solution of 5.9 g of sodium nitrite in 40 mL of water. After 2 hours the solids were collected by filtration, washed with water, and dried to give 9 grams of 3-isopropyl-3H-benzotriazole-5-carboxylic acid.